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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel succinate dehydrogenase inhibitor
(SDHI) fungicide, Y12196, with commercial fungicides, focusing on its cross-resistance profile.
The data presented is compiled from recent studies to offer an objective analysis of Y12196's
performance against fungicide-resistant fungal strains.

Executive Summary

Y12196 is a novel succinate dehydrogenase inhibitor (SDHI) that has demonstrated significant
fungicidal activity, particularly against gray mold caused by Botrytis cinerea. Its cross-
resistance profile with other SDHI fungicides, such as boscalid, is complex and dependent on
the specific genetic mutations present in the target enzyme, succinate dehydrogenase (SDH).
Notably, Y12196 has shown efficacy against certain boscalid-resistant strains of B. cinerea,
suggesting it as a potential tool in fungicide resistance management programs. While specific
experimental data on the cross-resistance of Y12196 with non-SDHI fungicides is limited, the
general principle of fungicide resistance suggests a low risk of cross-resistance with
compounds that have different modes of action.

Cross-Resistance with SDHI Fungicides

Studies have primarily focused on the cross-resistance between Y12196 and the widely used
commercial SDHI fungicide, boscalid, in the phytopathogen Botrytis cinerea. The development
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of resistance to SDHI fungicides is often associated with point mutations in the genes encoding
the subunits of the SDH enzyme, particularly the SdhB subunit.

Quantitative Data: Y12196 vs. Boscalid in Botrytis
cinerea

The following table summarizes the 50% effective concentration (EC50) values of Y12196 and
boscalid against B. cinerea isolates with different genotypes of the SdhB subunit. Lower EC50
values indicate higher fungicidal activity.

Cross-
Fungal Isolate Y12196 EC50 Boscalid EC50 .
Resistance Reference
Genotype (mglL) (mglL)
Pattern
Wwild Type N
. Low Low Sensitive [1][2]
(Sensitive)
) ) ] Positive Cross-
P225F Mutation High High ) [1]
Resistance
Positive Cross-
N230I Mutation High High ) [1]
Resistance
] ] No Cross-
H272R Mutation Low High ) [1][3]
Resistance
Key Findings:

e B. cinerea isolates with the P225F and N230I mutations in the SdhB subunit exhibit positive
cross-resistance between Y12196 and boscalid, meaning they are resistant to both
fungicides.[1]

» Crucially, isolates with the H272R mutation, which confers high resistance to boscalid,
remain sensitive to Y12196.[1][3] This indicates a lack of cross-resistance in this specific
genetic context and highlights the potential of Y12196 to control boscalid-resistant
populations carrying the H272R mutation.
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Cross-Resistance with Other SDHIs in Fusarium
asiaticum

A study on the cross-resistance of another SDHI fungicide, pydiflumetofen, in Fusarium
asiaticum provides some insight into the broader profile of Y12196.

Cross-Resistance between

Fungal Isolate Genotype .
Pydiflumetofen and Y12196

FaSdhC1A64V No Cross-Resistance

FaSdhC1R67K Positive Cross-Resistance

Cross-Resistance with Non-SDHI Commercial
Fungicides

As a member of the SDHI class of fungicides (FRAC Group 7), the primary biochemical mode
of action of Y12196 is the inhibition of the succinate dehydrogenase enzyme in the
mitochondrial respiratory chain.[4] Fungicides are classified into different groups based on their
mode of action, and it is a well-established principle that cross-resistance is unlikely to occur
between fungicides from different FRAC groups.[4][5]

While direct experimental data on the performance of Y12196 against B. cinerea strains with
confirmed resistance to non-SDHI fungicides (e.g., benzimidazoles, dicarboximides,
anilinopyrimidines) is not available in the reviewed literature, the distinct mode of action of
Y12196 makes the risk of cross-resistance with these other fungicide classes low. For effective
resistance management, it is recommended to use Y12196 in alternation or in mixtures with
fungicides that have different modes of action.[4]

Experimental Protocols
Mycelial Growth Inhibition Assay

The EC50 values presented in this guide were determined using a mycelial growth inhibition
assay. The general protocol is as follows:
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e Fungicide Stock Solutions: Prepare stock solutions of Y12196 and other tested fungicides in
an appropriate solvent, such as dimethyl sulfoxide (DMSO).

 Amended Media Preparation: Add serial dilutions of the fungicide stock solutions to a molten
nutrient agar medium (e.g., Potato Dextrose Agar - PDA) to achieve a range of final
concentrations. A control medium with the solvent only is also prepared.

 Inoculation: Place a mycelial plug of a specific fungal isolate onto the center of each
fungicide-amended and control agar plate.

 Incubation: Incubate the plates at a suitable temperature (e.g., 20-25°C) in the dark for a
specified period.

o Data Collection: Measure the diameter of the fungal colony on each plate.

o Calculation: The percentage of mycelial growth inhibition is calculated relative to the growth
on the control plate. The EC50 value is then determined by regression analysis of the
inhibition percentages against the logarithm of the fungicide concentrations.

Visualizations
Experimental Workflow for Fungicide Sensitivity Testing
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Experimental Workflow for Fungicide Sensitivity Testing
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Caption: Workflow for determining fungicide EC50 values.
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Mechanism of Action and Resistance in SDHI
Fungicides

Mechanism of SDHI Fungicides and Resistance

Resistance Mechanism
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Caption: SDHI action and mutation-based resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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